1-(2-(5-methoxy-2-methyl-1H-indol-3-yl)ethyl)-1-(pyridin-4-ylmethyl)-3-(m-tolyl)thiourea

• IUPAC Name: 1-[2-(5-methoxy-2-methyl-1H-indol-3-yl)ethyl]-3-(3-methylphenyl)-1-(pyridin-4-ylmethyl)thiourea
• InChI: InChI=1S/C26H28N4OS/c1-18-5-4-6-21(15-18)29-26(32)30(17-20-9-12-27-13-10-20)14-11-23-19(2)28-25-8-7-22(31-3)16-24(23)25/h4-10,12-13,15-16,28H,11,14,17H2,1-3H3,(H,29,32)
• InChI Key: OQKWOEXLHBRPDE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=S)N(CCC2=C(NC3=C2C=C(C=C3)OC)C)CC4=CC=NC=C4
• Molecular Formula: C26H28N4OS
• Molecular Weight: 444.6 g/mol

Description

1-(2-(5-methoxy-2-methyl-1H-indol-3-yl)ethyl)-1-(pyridin-4-ylmethyl)-3-(m-tolyl)thiourea is a useful research compound. Its molecular formula is C26H28N4OS and its molecular weight is 444.6. The purity is usually 95%.
BenchChem offers high-quality 1-(2-(5-methoxy-2-methyl-1H-indol-3-yl)ethyl)-1-(pyridin-4-ylmethyl)-3-(m-tolyl)thiourea suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(2-(5-methoxy-2-methyl-1H-indol-3-yl)ethyl)-1-(pyridin-4-ylmethyl)-3-(m-tolyl)thiourea including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

1-(2-(5-methoxy-2-methyl-1H-indol-3-yl)ethyl)-1-(pyridin-4-ylmethyl)-3-(m-tolyl)thiourea and similar compounds have been synthesized and characterized through various methods including FT-IR, 1H-NMR, and mass spectrometry. These compounds often exhibit unique configurations around sulfur atoms and have been studied for their quantum chemical properties using DFT analyses, highlighting their stability and electronic properties (Mushtaque et al., 2016).

Molecular Docking and DNA Binding

Research has explored the molecular docking of thiourea derivatives to DNA structures, evaluating their binding energies and interaction specifics. For instance, studies have demonstrated how these compounds interact with DNA, showing significant binding constants and elucidating their potential in targeting DNA for therapeutic purposes (Mushtaque et al., 2016).

Cytotoxicity and Antimicrobial Activities

The cytotoxic nature of these compounds has been assessed through various assays, including MTT assays against specific cell lines. Some derivatives have shown promising IC50 values, indicating their potential in cancer therapy. Additionally, these compounds have been evaluated for their antimicrobial activities, showcasing their broad spectrum of biological activities (Mushtaque et al., 2016).